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Compound of Interest

Compound Name: 6-Hydroxy-5-methoxy-1-indanone

Cat. No.: B192822

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety information, potential applications, and detailed
protocols related to 6-Hydroxy-5-methoxy-1-indanone. The information is compiled for use in
a research and development setting.

Section 1: Safety Data Sheet (SDS)

The following safety data for 6-Hydroxy-5-methoxy-1-indanone (CAS No. 90843-62-2) is
based on available public information.

Identification

e Chemical Name: 6-Hydroxy-5-methoxy-1-indanone

Synonyms: 6-hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one[1]

CAS Number: 90843-62-2[1]

Molecular Formula: C10H1003[1]

Molecular Weight: 178.18 g/mol [1]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b192822?utm_src=pdf-interest
https://www.benchchem.com/product/b192822?utm_src=pdf-body
https://www.benchchem.com/product/b192822?utm_src=pdf-body
https://www.benchchem.com/product/b192822?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxy-5-methoxy-1-indanone
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxy-5-methoxy-1-indanone
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxy-5-methoxy-1-indanone
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxy-5-methoxy-1-indanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Weight 178.18 g/mol [1]

Light green-brownish
Appearance Crystalline Powder (based on [2]

5-Methoxy-1-indanone)

] ] 104.0-110.0 °C (for 6-Methoxy-
Melting Point ] [3]
1-indanone)

N ) 145-150 °C @ 0.2 Torr (for 5-
Boiling Point _ (2]
Methoxy-1-indanone)

) 95% (as available from some
Purity _ [4]
suppliers)

Hazard Identification

GHS Classification:[1]

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May
cause respiratory irritation)

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.
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Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

First-Aid Measures

« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

 In case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

 In case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.[5]

o Storage: Keep container tightly closed in a dry and well-ventilated place.

Section 2: Application Notes

6-Hydroxy-5-methoxy-1-indanone belongs to the indanone class of compounds, which are
recognized as versatile intermediates in pharmaceutical research and development.[6][7] While
specific applications for this particular molecule are not widely published, its structural features
suggest potential utility in several areas of drug discovery.

Intermediate for Targeted Cancer Therapies
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Indanone derivatives are crucial building blocks for the synthesis of complex molecules with
therapeutic potential.[6] For instance, 6-Hydroxy-1-indanone serves as a precursor in the
synthesis of 1,4-dihydroindeno[1,2-c]pyrazoles, which are potent inhibitors of Checkpoint
Kinase 1 (CHK-1).[6] CHK-1 is a critical enzyme in cell cycle regulation and DNA repair, making
it a target for cancer therapies.[6] The methoxy and hydroxy substitutions on 6-Hydroxy-5-
methoxy-1-indanone could be leveraged to modulate the pharmacological properties of such
inhibitors.

Precursor for Natural Product Synthesis

The unique structure of indanones makes them valuable starting materials for the total
synthesis of complex natural products.[6] These natural products and their analogs are often
investigated as lead compounds in drug discovery programs.

Potential Biological Activities

Derivatives of indanone have shown a broad range of biological activities, including antiviral,
anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties.[3][9]
Furthermore, methoxy-substituted indanone derivatives have been investigated as antagonists
for adenosine Al and A2A receptors, which are implicated in neurological conditions.[10] The
specific substitution pattern of 6-Hydroxy-5-methoxy-1-indanone may confer unique
biological activities that warrant investigation.

Section 3: Experimental Protocols

The following are representative protocols that could involve 6-Hydroxy-5-methoxy-1-
indanone, based on established procedures for similar compounds.

Synthesis of a Chalcone Derivative from 6-Hydroxy-5-
methoxy-1-indanone

This protocol describes a base-catalyzed aldol condensation to form a benzylidene-indanone
derivative, a scaffold present in compounds with adenosine receptor antagonist activity.[10]

Materials:

e 6-Hydroxy-5-methoxy-1-indanone
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A substituted benzaldehyde (e.g., 3,4-dihydroxybenzaldehyde)

Ethanol

Aqueous sodium hydroxide solution

Hydrochloric acid

Standard laboratory glassware and stirring equipment

Procedure:

Dissolve 1 equivalent of 6-Hydroxy-5-methoxy-1-indanone in ethanol in a round-bottom
flask.

e Add 1 equivalent of the substituted benzaldehyde to the solution.

e Cool the mixture in an ice bath and slowly add an aqueous solution of sodium hydroxide with
stirring.

» Allow the reaction to stir at room temperature and monitor its progress by thin-layer
chromatography (TLC).

e Once the reaction is complete, neutralize the mixture with hydrochloric acid.

e The resulting precipitate (the chalcone derivative) can be collected by filtration, washed with
water, and dried.

» Further purification can be achieved by recrystallization from a suitable solvent.

lllustrative Workflow for Synthesis and Biological
Screening

The following diagram illustrates a general workflow for the synthesis and subsequent
biological evaluation of a novel compound derived from 6-Hydroxy-5-methoxy-1-indanone.
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Workflow: Synthesis to Biological Evaluation

Synthesis

Reaction Partner

Ry & meinergyd- IMEEnents (e.g., Substituted Benzaldehyde)

'

Chemical Synthesis
(e.g., Aldol Condensation)

i

Purification & Characterization
(e.g., Chromatography, NMR, MS)

Biological [Screening

In vitro Assays
(e.g., Enzyme Inhibition, Receptor Binding)

'

Cell-based Assays
(e.g., Cytotoxicity, Signaling Pathway Modulation)

'

Data Analysis & Hit Identification
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Caption: From starting material to identifying a biological hit.

Section 4: Signaling Pathway Modulation

While no studies have directly implicated 6-Hydroxy-5-methoxy-1-indanone in specific
signaling pathways, structurally related flavonoids and phenolic compounds are known to
modulate various intracellular signaling cascades. For instance, certain homoisoflavonoids
have been shown to attenuate hepatic steatosis by activating the AMPK and PPARa pathways.
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[11] The diagram below illustrates a hypothetical scenario where an indanone derivative could
modulate a signaling pathway, based on the known activities of similar compounds.

Hypothetical Modulation of a Signaling Pathway by an Indanone Derivative
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(e.g., from 6-Hydroxy-5-methoxy-1-indanone)
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Caption: Potential modulation of a cellular signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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